Cas no 920017-67-0 (Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?))
920017-67-0 structure
Product Name:Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?)
CAS No:920017-67-0
MF:C14H14O3
MW:230.259164333344
CID:747790
PubChem ID:71422776
Update Time:2025-04-19
Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?) Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?)
- 2-hydroxy-1,2-diphenylethanone,hydrate
- 920017-67-0
- 2-Hydroxy-1,2-diphenylethan-1-one--water (1/1)
- DTXSID40841777
- benzoin hydrate
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- Inchi: 1S/C14H12O2.H2O/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12;/h1-10,13,15H;1H2
- InChI Key: ALGAFSIPKVUBPL-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1.O
Computed Properties
- Exact Mass: 230.094294304g/mol
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?) Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
920017-67-0 (Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?)) Related Products
- 3524-62-7(Benzoin methyl ether)
- 1218-89-9(4,4'-Dimethylbenzoin)
- 119-53-9(Benzoin)
- 6652-28-4(2-Isopropoxy-2-phenylacetophenone)
- 579-44-2(Benzoin)
- 8013-76-1(Bitter almond oil)
- 9000-72-0(Gum benzoin, Siam)
- 5928-66-5((r)-(-)-benzoin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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